Cas no 1261526-29-7 (2-Chloro-4'-(difluoromethyl)-3'-(trifluoromethyl)propiophenone)

• Product Name: 2-Chloro-4'-(difluoromethyl)-3'-(trifluoromethyl)propiophenone
• CAS No: 1261526-29-7
• MF: C₁₁H₈ClF₅O
• MW: 286.625639915466
• CID: 4985903
• Update Time: 2025-06-10

2-Chloro-4'-(difluoromethyl)-3'-(trifluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4'-(difluoromethyl)-3'-(trifluoromethyl)propiophenone

• Inchi： 1S/C11H8ClF5O/c1-5(12)9(18)6-2-3-7(10(13)14)8(4-6)11(15,16)17/h2-5,10H,1H3
• InChI Key： BLJVSAMBKRBWCS-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=CC(C(F)F)=C(C(F)(F)F)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 304
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1

Additional information on 2-Chloro-4'-(difluoromethyl)-3'-(trifluoromethyl)propiophenone

Research Brief on 2-Chloro-4'-(difluoromethyl)-3'-(trifluoromethyl)propiophenone (CAS: 1261526-29-7)

In recent years, the compound 2-Chloro-4'-(difluoromethyl)-3'-(trifluoromethyl)propiophenone (CAS: 1261526-29-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl and difluoromethyl functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and bioactive intermediates. The presence of these halogenated groups enhances its binding affinity and metabolic stability, making it a valuable candidate for drug discovery.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of 2-Chloro-4'-(difluoromethyl)-3'-(trifluoromethyl)propiophenone as a key intermediate in the development of kinase inhibitors. The researchers employed a multi-step synthetic route to optimize the yield and purity of the compound, followed by in vitro assays to assess its inhibitory activity against a panel of kinases. The results demonstrated potent inhibition of specific kinases involved in inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory therapeutics.

Another significant advancement was reported in a Bioorganic & Medicinal Chemistry Letters article, where the compound was investigated for its role in modulating protein-protein interactions (PPIs). The study highlighted its ability to disrupt critical PPIs in cancer cells, leading to apoptosis and reduced tumor growth in preclinical models. The structural analysis revealed that the chloro and fluorinated groups play a crucial role in stabilizing the interaction with the target proteins, providing insights for further structure-activity relationship (SAR) studies.

In addition to its therapeutic potential, 2-Chloro-4'-(difluoromethyl)-3'-(trifluoromethyl)propiophenone has also been utilized in the synthesis of agrochemicals. A recent patent application disclosed its use as a precursor for developing next-generation herbicides with improved selectivity and environmental safety. The patent emphasized the compound's versatility and scalability in industrial applications, underscoring its dual significance in both pharmaceutical and agricultural sectors.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. Current research efforts are focused on addressing issues such as bioavailability and off-target effects through advanced computational modeling and high-throughput screening. Collaborative initiatives between academia and industry are expected to accelerate the translation of these discoveries into clinically viable candidates.

In conclusion, 2-Chloro-4'-(difluoromethyl)-3'-(trifluoromethyl)propiophenone (CAS: 1261526-29-7) represents a versatile and pharmacologically relevant compound with broad applications in drug discovery and agrochemical development. Ongoing research continues to uncover its mechanistic insights and therapeutic potential, positioning it as a key player in the future of chemical biology and medicinal chemistry.